Cas no 1031665-27-6 (N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide)

• Product Name: N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
• CAS No: 1031665-27-6
• MF: C₂₂H₂₀FN₅O₂
• MW: 405.424907684326
• CID: 5382321
• Update Time: 2025-11-03

N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-3-(3-fluorophenyl)-4,5-dihydro-5-oxo[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
• N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

• Inchi： 1S/C22H20FN5O2/c23-15-6-4-5-13(11-15)19-20-25-22(30)17-10-9-14(12-18(17)28(20)27-26-19)21(29)24-16-7-2-1-3-8-16/h4-6,9-12,16H,1-3,7-8H2,(H,24,29)(H,25,30)
• InChI Key： AUGXUZNDTIFYRO-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(F)=C3)=C1NC(=O)C1=C2C=C(C(NC2CCCCC2)=O)C=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.81±0.20(Predicted)

Additional information on N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

Research Brief on N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide (CAS: 1031665-27-6)

N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide (CAS: 1031665-27-6) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the triazoloquinazoline class, which has shown promising potential in targeting various biological pathways, particularly in oncology and inflammation-related diseases. The unique structural features of this molecule, including the triazoloquinazoline core and the cyclohexyl carboxamide moiety, contribute to its distinctive pharmacological properties.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interaction with key protein targets. Preliminary data suggest that it exhibits high affinity for specific kinases and receptors involved in cell proliferation and immune response modulation. The fluorophenyl group at the 3-position is believed to enhance its binding affinity and selectivity, making it a potential candidate for targeted therapy. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its binding mode and optimize its pharmacokinetic profile.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory markers. For instance, a recent publication in the Journal of Medicinal Chemistry reported that N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide significantly reduced tumor volume in xenograft models of breast cancer, with minimal off-target effects. These findings underscore its potential as a lead compound for further development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Current research efforts are directed toward structural modifications to improve its metabolic stability and solubility. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the ultimate goal of translating these findings into clinical applications.

In conclusion, N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide represents a promising avenue for drug discovery, particularly in oncology and inflammation. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for its successful development as a therapeutic agent.